Cas no 38996-04-2 ((R)-3-Hydroxy-4-pentenoic acid;)

(R)-3-Hydroxy-4-pentenoic acid; structure
38996-04-2 structure
Product Name:(R)-3-Hydroxy-4-pentenoic acid;
CAS No:38996-04-2
MF:C5H8O3
MW:116.115221977234
CID:924132
PubChem ID:10844372
Update Time:2025-04-19

(R)-3-Hydroxy-4-pentenoic acid; Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 3-hydroxy-, (3R)-
    • (R)-3-Hydroxy-4-pentenoic acid
    • (R)-3-Hydroxypent-4-enoic acid
    • SCHEMBL4406594
    • DB-327984
    • AKOS006381283
    • 38996-04-2
    • (R)-3-Hydroxy-4-pentenoic acid;
    • Inchi: 1S/C5H8O3/c1-2-4(6)3-5(7)8/h2,4,6H,1,3H2,(H,7,8)
    • InChI Key: AINRQBNLOBQURT-UHFFFAOYSA-N
    • SMILES: OC(C=C)CC(=O)O

Computed Properties

  • Exact Mass: 116.04734
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 97.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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